4-(Diethylamino)-6-phenyl-2-(2-pyridinyl)-5-pyrimidinecarbonitrile

• IUPAC Name: 4-(diethylamino)-6-phenyl-2-pyridin-2-ylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C20H19N5/c1-3-25(4-2)20-16(14-21)18(15-10-6-5-7-11-15)23-19(24-20)17-12-8-9-13-22-17/h5-13H,3-4H2,1-2H3
• InChI Key: SKEPZBWZVMRFSJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=C1C#N)C2=CC=CC=C2)C3=CC=CC=N3
• Molecular Formula: C20H19N5
• Molecular Weight: 329.4 g/mol

Description

4-(Diethylamino)-6-phenyl-2-(2-pyridinyl)-5-pyrimidinecarbonitrile (D2PP) is a synthetic compound that has been studied extensively in laboratory experiments and scientific research. It is a member of the pyrimidinecarbonitrile family of compounds, which are known for their ability to interact with various cellular targets. D2PP has been studied for its potential applications in a variety of areas, including drug development, biochemistry, and physiology.

Scientific Research Applications

Antibacterial Activity

Research has demonstrated the synthesis of pyrimidine derivatives through one-pot, multi-component reactions showcasing significant antibacterial properties. Specifically, derivatives synthesized from similar pyrimidine structures have been evaluated for their antibacterial efficacy, highlighting their potential as antibacterial agents (Rostamizadeh et al., 2013).

Anticancer and Anti-inflammatory Agents

Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds, including closely related pyrimidine structures, showed promising results in cytotoxic assays against various cancer cell lines and in inhibiting 5-lipoxygenase, suggesting their potential as anticancer and anti-inflammatory agents (Rahmouni et al., 2016).

Novel Fused Heterocycles Synthesis

The synthesis of novel fused heterocycles based on pyrimidine derivatives has been explored. These compounds are synthesized under various catalytic conditions, offering a new avenue for the development of pharmaceuticals and materials science. The structural versatility of these compounds underlines the vast potential of pyrimidine derivatives in synthesizing complex molecules (Abdel-ghany et al., 2016).

Nonlinear Optical (NLO) Properties

Pyrimidine derivatives have been identified as promising candidates for nonlinear optical (NLO) applications due to their structural and electronic properties. Research focusing on thiopyrimidine derivatives has revealed their substantial NLO characteristics, making them suitable for optoelectronic applications. Such studies underscore the significance of pyrimidine derivatives in the development of NLO materials (Hussain et al., 2020).

Green Chemistry Synthesis

The microwave-assisted synthesis of Schiff base congeners of pyrimidine nuclei highlights the push towards green chemistry. Utilizing solvent-free conditions and microwave irradiation, these methodologies offer an eco-friendly approach to synthesizing pyrimidine derivatives, reducing the environmental impact associated with traditional chemical syntheses (Karati et al., 2022).